Cas no 2585-27-5 (Benzamide,4-nitro-N,N-bis(phenylmethyl)-)
2585-27-5 structure
Product Name:Benzamide,4-nitro-N,N-bis(phenylmethyl)-
CAS No:2585-27-5
MF:C21H18N2O3
MW:346.379225254059
CID:291449
PubChem ID:247157
Update Time:2025-04-19
Benzamide,4-nitro-N,N-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4-nitro-N,N-bis(phenylmethyl)-
- [3-(3-sulfanylpropanoyloxy)-2-[[3-(3-sulfanylpropanoyloxy)-2,2-bis(3-sulfanylpropanoyloxymethyl)propoxy]methyl]-2-(3-sulfanylpropanoyloxymethyl)propyl] 3-sulfanylpropanoate
- 2-((3-(3-Mercapto-1-oxopropoxy)-2,2-bis((3-mercapto-1-oxopropoxy)methyl)propoxy)methyl)-2-((3-mercapto-1-oxopropoxy)methyl)propane-1,3-diyl bis(3-mercaptopropionate)
- AC1L3KWN
- AC1Q636D
- AR-1C5775
- CTK8D7043
- EINECS 246-893-2
- N,N-Dibenzyl-p-nitrobenzamid
- DTXSID90948740
- SMR001559282
- AKOS002707403
- Z27751747
- N,N-dibenzyl-4-nitro-benzamide
- CHEMBL1698542
- cid_247157
- HMS3080H08
- 4-nitro-N,N-bis(phenylmethyl)benzamide
- NCIOpen2_007879
- NSC-61156
- 2585-27-5
- MLS002693325
- n,n-dibenzyl-4-nitrobenzamide
- NSC61156
- BDBM91401
-
- Inchi: 1S/C21H18N2O3/c24-21(19-11-13-20(14-12-19)23(25)26)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
- InChI Key: NDQYDFUAXMBFLQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])N(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 346.13184
- Monoisotopic Mass: 346.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- Density: 1.246
- Boiling Point: 564.1°Cat760mmHg
- Flash Point: 295°C
- Refractive Index: 1.64
- PSA: 63.45
- LogP: 4.96060
Benzamide,4-nitro-N,N-bis(phenylmethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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